3-(Aminomethyl)-2,6-dichlorobenzoic acid

• Molecular Formula: C8H7Cl2NO2
• Molecular Weight: 220.05 g/mol
• IUPAC Name: 3-(aminomethyl)-2,6-dichlorobenzoic acid
• InChI: InChI=1S/C8H7Cl2NO2/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-2H,3,11H2,(H,12,13)
• InChI Key: LUCVJNNSEQBUMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1CN)Cl)C(=O)O)Cl

Description

3-(Aminomethyl)-2,6-dichlorobenzoic acid is a useful research compound. Its molecular formula is C8H7Cl2NO2 and its molecular weight is 220.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step ii): A mixture of the crude 3-(trifluoromethylcarbonylamino-methyl)-2,6-dichloro-benzoic acid prepared above, 200 mL MeOH, 100 mL H2O and 40 mL 4 M aq. NaOH solution was stirred at rt for 4 h. Then it was acidified with 25 mL 4 M aq. HCl solution, concentrated i. vac. and the residue was diluted with 50 mL MeOH. The precipitate was filtered off and dried to give crude 3-aminomethyl-2,6-dichloro-benzoic acid.